Cas no 1323966-31-9 (4-Chloro-3-ethoxy-2-fluoroaniline)

• Product Name: 4-Chloro-3-ethoxy-2-fluoroaniline
• CAS No: 1323966-31-9
• MF: C₈H₉ClFNO
• MW: 189.6146
• MDL: MFCD19687218
• CID: 4588416
• Update Time: 2025-06-09

4-Chloro-3-ethoxy-2-fluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethoxy-2-fluoroaniline
• 4-Chloro-3-ethoxy-2-fluoroaniline

• MDL： MFCD19687218
• Inchi： 1S/C8H9ClFNO/c1-2-12-8-5(9)3-4-6(11)7(8)10/h3-4H,2,11H2,1H3
• InChI Key： FVVBUBBCVRLCSJ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C=1OCC)F)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 147
• XLogP3: 2.3
• Topological Polar Surface Area: 35.2

Additional information on 4-Chloro-3-ethoxy-2-fluoroaniline

Research Brief on 4-Chloro-3-ethoxy-2-fluoroaniline (CAS: 1323966-31-9) and Its Applications in Chemical Biology and Pharmaceutical Research

4-Chloro-3-ethoxy-2-fluoroaniline (CAS: 1323966-31-9) is a fluorinated aniline derivative that has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique halogenated and ethoxylated structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have explored its role in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases.

One of the key areas of interest is the use of 4-Chloro-3-ethoxy-2-fluoroaniline as a building block for the synthesis of small-molecule inhibitors targeting specific enzymes or signaling pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the design of potent kinase inhibitors, which showed promising activity against cancer cell lines. The compound's fluorine and chlorine substituents were found to enhance binding affinity and metabolic stability, making it a valuable scaffold for drug discovery.

In addition to its applications in drug development, 4-Chloro-3-ethoxy-2-fluoroaniline has also been investigated for its potential use in chemical biology probes. Researchers have utilized its reactive amine group to conjugate with fluorescent tags or affinity labels, enabling the study of protein-ligand interactions and cellular processes. A recent preprint on bioRxiv highlighted its use in a high-throughput screening assay to identify modulators of a critical inflammatory pathway.

The synthesis and optimization of 4-Chloro-3-ethoxy-2-fluoroaniline have also been the focus of several recent publications. Advances in catalytic fluorination and ethoxylation techniques have improved the yield and purity of this compound, as reported in a 2024 Organic Process Research & Development article. These methodological improvements are expected to facilitate its broader adoption in both academic and industrial settings.

Despite its promising applications, challenges remain in the large-scale production and regulatory approval of derivatives based on 4-Chloro-3-ethoxy-2-fluoroaniline. Toxicity and pharmacokinetic studies are ongoing, with preliminary data suggesting a favorable safety profile. Future research directions may include the exploration of its enantiomeric forms and the development of greener synthetic routes to align with sustainable chemistry principles.

In conclusion, 4-Chloro-3-ethoxy-2-fluoroaniline (CAS: 1323966-31-9) represents a compelling case study in the intersection of chemical synthesis and biomedical research. Its multifaceted applications underscore the importance of halogenated anilines in modern drug discovery and chemical biology. Continued investigation into its properties and derivatives is likely to yield further breakthroughs in the coming years.